Cas no 473930-22-2 (SM-276001)

SM-276001 structure
SM-276001 structure
Product Name:SM-276001
CAS No:473930-22-2
MF:C16H21N7O
MW:327.384241819382
CID:4739881
PubChem ID:10359083
Update Time:2024-11-05

SM-276001 Chemical and Physical Properties

Names and Identifiers

    • 6-amino-2-(butylamino)-9-((6-methylpyridin-3-yl)methyl)-9H-purin-8-ol
    • BDBM50425245
    • 2-butylamino-8-hydroxy-9-(6-methyl-3-pyridylmethyl)adenine
    • 6-amino-2-(butylamino)-9-[(6-methylpyridin-3-yl)methyl]-7H-purin-8-one
    • 473930-22-2 (Free base)
    • SM-276001
    • UEIOLEMXCBOQAX-UHFFFAOYSA-N
    • CS-0082346
    • SCHEMBL17417198
    • 473930-22-2
    • DA-67636
    • SCHEMBL4458518
    • AKOS040738423
    • MS-24893
    • CHEMBL383765
    • HY-123291
    • G17397
    • Inchi： 1S/C16H21N7O/c1-3-4-7-18-15-21-13(17)12-14(22-15)23(16(24)20-12)9-11-6-5-10(2)19-8-11/h5-6,8H,3-4,7,9H2,1-2H3,(H,20,24)(H3,17,18,21,22)
    • InChI Key： UEIOLEMXCBOQAX-UHFFFAOYSA-N
    • SMILES： O=C1NC2C(N)=NC(NCCCC)=NC=2N1CC1C=NC(C)=CC=1

Computed Properties

  • Exact Mass: 327.180758g/mol
  • Monoisotopic Mass: 327.180758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109
  • Molecular Weight: 327.38g/mol

SM-276001 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0082346-5mg
SM-276001
 473930-22-2 99.71%
5mg
 $350.0 2022-04-27
ChemScence
CS-0082346-10mg
SM-276001
 473930-22-2 99.71%
10mg
 $580.0 2022-04-27
ChemScence
CS-0082346-50mg
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 473930-22-2 99.71%
50mg
 $1650.0 2022-04-27
ChemScence
CS-0082346-100mg
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 473930-22-2 99.71%
100mg
 $2450.0 2022-04-27
S e l l e c k ZHONG GUO
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SM-276001
 473930-22-2
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 ￥7289.1 2022-04-26
MedChemExpress
HY-123291-10mM*1mLinDMSO
SM-276001
 473930-22-2 99.41%
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MedChemExpress
HY-123291-5mg
SM-276001
 473930-22-2 99.41%
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MedChemExpress
HY-123291-10mg
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 473930-22-2 99.41%
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MedChemExpress
HY-123291-50mg
SM-276001
 473930-22-2 99.41%
50mg
 ￥5638 2025-04-16
MedChemExpress
HY-123291-100mg
SM-276001
 473930-22-2 99.41%
100mg
 ￥24500 2023-08-31

SM-276001 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:473930-22-2)SM-276001
Order Number:A1029690
Stock Status:in Stock
Quantity:5mg/10mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:38
Price ($):315.0/522.0/2205.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:473930-22-2)SM-276001
A1029690
Purity:99%/99%/99%
Quantity:5mg/10mg/100mg
Price ($):315.0/522.0/2205.0
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